Cas no 1564059-97-7 (3-(4-methylpyridin-3-yl)prop-2-en-1-ol)

• Product Name: 3-(4-methylpyridin-3-yl)prop-2-en-1-ol
• CAS No: 1564059-97-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 5892541
• PubChem ID: 81742198
• Update Time: 2025-05-23

3-(4-methylpyridin-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpyridin-3-yl)prop-2-en-1-ol
• 1564059-97-7
• EN300-2000429
• AKOS020322608

• Inchi： 1S/C9H11NO/c1-8-4-5-10-7-9(8)3-2-6-11/h2-5,7,11H,6H2,1H3/b3-2+
• InChI Key： ATAQMRAPYIQEKY-NSCUHMNNSA-N
• SMILES： OC/C=C/C1C=NC=CC=1C

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(4-methylpyridin-3-yl)prop-2-en-1-ol

Comprehensive Overview of 3-(4-methylpyridin-3-yl)prop-2-en-1-ol (CAS No. 1564059-97-7)

3-(4-methylpyridin-3-yl)prop-2-en-1-ol (CAS No. 1564059-97-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This compound, characterized by its unique pyridine and allylic alcohol functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of pharmaceuticals, agrochemicals, and functional materials.

The structural features of 3-(4-methylpyridin-3-yl)prop-2-en-1-ol make it a valuable building block in organic synthesis. The presence of the 4-methylpyridine moiety enhances its reactivity, enabling it to participate in various cross-coupling reactions and cyclization processes. Meanwhile, the allylic alcohol group offers opportunities for further functionalization, such as oxidation or esterification, which are critical in designing bioactive compounds. This dual functionality positions the compound as a key player in the quest for innovative drug candidates and catalysts.

In recent years, the demand for 3-(4-methylpyridin-3-yl)prop-2-en-1-ol has surged due to its relevance in green chemistry initiatives. As industries strive to reduce their environmental footprint, this compound's potential as a sustainable intermediate has been explored. Its compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with the growing trend toward energy-efficient and waste-minimizing processes. These attributes make it a topic of interest in academic publications and patent filings.

Another area where 3-(4-methylpyridin-3-yl)prop-2-en-1-ol shines is in the development of flavors and fragrances. The compound's aromatic profile and ability to undergo stereoselective transformations make it a candidate for creating novel sensory ingredients. Perfumers and food scientists are investigating its derivatives for their potential to deliver unique olfactory and gustatory experiences, catering to the rising consumer demand for natural-inspired and customizable products.

From a computational chemistry perspective, 3-(4-methylpyridin-3-yl)prop-2-en-1-ol has been the subject of molecular docking and QSAR studies. Researchers are leveraging AI-driven drug discovery platforms to predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This approach aligns with the broader shift toward data-driven and high-throughput methodologies in modern research.

In summary, 3-(4-methylpyridin-3-yl)prop-2-en-1-ol (CAS No. 1564059-97-7) is a multifaceted compound with wide-ranging implications across scientific disciplines. Its structural versatility, compatibility with green synthesis methods, and potential in flavor innovation and drug development underscore its importance. As research continues to uncover new applications, this compound is poised to remain a focal point in the advancement of organic chemistry and industrial applications.